Cas no 65865-80-7 (1H-Imidazole-4-carboxamide, 5-nitro-)
65865-80-7 structure
Product Name:1H-Imidazole-4-carboxamide, 5-nitro-
CAS No:65865-80-7
MF:C4H4N4O3
MW:156.099559783936
CID:397167
PubChem ID:135454185
Update Time:2025-04-19
1H-Imidazole-4-carboxamide, 5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-4-carboxamide, 5-nitro-
- 4-nitro-1H-imidazole-5-carboxamide
- SCHEMBL2476842
- DTXSID50382702
- 65865-80-7
- 1H-Imidazole-4-carboxamide,5-nitro-
- AKOS006276589
-
- Inchi: 1S/C4H4N4O3/c5-3(9)2-4(8(10)11)7-1-6-2/h1H,(H2,5,9)(H,6,7)
- InChI Key: YJHHUXIIKAYKJJ-UHFFFAOYSA-N
- SMILES: O=C(C1=C([N+](=O)[O-])NC=N1)N
Computed Properties
- Exact Mass: 156.02842
- Monoisotopic Mass: 156.02834000g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 118Ų
Experimental Properties
- PSA: 114.91
1H-Imidazole-4-carboxamide, 5-nitro- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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